2-amino-3,3,3-trifluoro-N,N,2-trimethylpropanamide
Overview
Description
“2-amino-3,3,3-trifluoro-N,N,2-trimethylpropanamide” is a chemical compound with the CAS Number: 1527858-14-5 . It has a molecular weight of 184.16 and is typically stored at 4°C . The compound is usually available in powder form .
Molecular Structure Analysis
The molecular formula of “2-amino-3,3,3-trifluoro-N,N,2-trimethylpropanamide” is C6H11F3N2O . The InChI code is 1S/C6H11F3N2O/c1-5(10,6(7,8)9)4(12)11(2)3/h10H2,1-3H3 .Physical And Chemical Properties Analysis
“2-amino-3,3,3-trifluoro-N,N,2-trimethylpropanamide” is a powder with a molecular weight of 184.16 . It is stored at 4°C .Scientific Research Applications
Synthesis of ®-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid
A bacteria strain with 3,3,3-trifluoro-2-hydroxy-2-methylpropanamide-degrading ability was identified as Burkholderia phytofirmans ZJB-15079. A novel amidase (Bp-Ami) was cloned from this strain and demonstrated to be capable of kinetic resolution of rac-3,3,3-trifluoro-2-hydroxy-2-methylpropanamide to optically pure ®-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid .
Biotechnologically Relevant Enzymes and Proteins
The amidase from Burkholderia phytofirmans ZJB-15079 is a part of the acetamidase/formamidase (FmdA_AmdA) family and shares high homology with acetamidases. This amidase is the first cobalt-dependent FmdA_AmdA family amidase .
Thermostable Amidase
The amidase from Burkholderia phytofirmans ZJB-15079 exhibits extreme thermostability with a half-life of 47.93 h at 80 °C, which is superior to other reported amidases from thermophiles .
Efficient Biocatalytic Synthesis
The high substrate tolerance, high specific activity, and extreme thermostability of the amidase from Burkholderia phytofirmans ZJB-15079 demonstrate its great potential for efficient biocatalytic synthesis of ®-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid .
Synthesis of Herbicides and Insecticides
2-Amino-3,3,3-trifluoro-propionic acid ethyl ester hydrochloride, a derivative of 2-amino-3,3,3-trifluoro-N,N,2-trimethylpropanamide, has been used as a starting material for the synthesis of some herbicides and insecticides .
Docking and Molecular Dynamics Study
2-Amino-3,3,3-trifluoro-N,N,2-trimethylpropanamide has been used in docking and molecular dynamics studies to understand the inhibitory activity of certain compounds .
Safety and Hazards
properties
IUPAC Name |
2-amino-3,3,3-trifluoro-N,N,2-trimethylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F3N2O/c1-5(10,6(7,8)9)4(12)11(2)3/h10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKLONKWXSCHMJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)C)(C(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-3,3,3-trifluoro-N,N,2-trimethylpropanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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